3-Amino-4-chloro-N-(4-iodo-phenyl)-benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Characterization
3-Amino-4-chloro-N-(4-iodo-phenyl)-benzenesulfonamide is involved in the synthesis of novel compounds with potential applications in various fields, including antimicrobial activity and material science. For instance, studies have highlighted the synthesis and characterization of sulfonamide derivatives, emphasizing their antimicrobial properties and spectroscopic characterization, such as FT-IR, 1H, and 13C NMR, along with theoretical analyses like DFT computations (Demircioğlu et al., 2018). Similarly, the synthesis and structural elucidation of sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride have been reported, revealing insights into their crystal and molecular-electronic structure (Rublova et al., 2017).
Enzyme Inhibition and Biological Potential
The enzyme inhibitory and biological potential of sulfonamide-containing compounds have been extensively studied. Benzenesulfonamides incorporating flexible triazole moieties have shown significant activity as carbonic anhydrase inhibitors, with some demonstrating considerable intraocular pressure lowering activity in glaucoma models (Nocentini et al., 2016). Another study focused on the synthesis and biological evaluation of sulfonamide hybrid Schiff bases, highlighting their enzyme inhibition potential and antioxidant properties (Kausar et al., 2019).
Pharmacophoric Applications
Sulfonamide derivatives have been identified as key pharmacophores in drug discovery, especially in the development of carbonic anhydrase inhibitors. These compounds have been evaluated for their water solubility, inhibitory potency against carbonic anhydrase isozymes, and potential for topical administration in the treatment of ocular hypertension (Casini et al., 2002).
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-amino-4-chloro-N-(4-iodophenyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClIN2O2S/c13-11-6-5-10(7-12(11)15)19(17,18)16-9-3-1-8(14)2-4-9/h1-7,16H,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POOLQRHUSZNDDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)Cl)N)I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClIN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.